4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone
Overview
Description
“4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone” is a chemical compound with the molecular formula C17H13ClN2O . It’s also known as “1-(4-chlorobenzoyl)-3-methyl-5-phenyl-1H-pyrazole” and "Methanone, (4-chlorophenyl)(3-methyl-5-phenyl-1H-pyrazol-1-yl)-" .
Molecular Structure Analysis
The molecular weight of “4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone” is 296.7 g/mol . The molecular structure can be represented by the SMILES notation:CC1=NN(C(=C1)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl .
Scientific Research Applications
Organic Chemistry Synthesis and Mechanistic Studies
Research in organic chemistry often focuses on the synthesis and characterization of novel compounds, understanding their reaction mechanisms, and exploring their potential applications. For example, studies on the degradation of 4-chlorophenol using organic oxidants and UV irradiation provide insights into potential applications of related compounds in environmental chemistry for pollutant degradation (Sharma, Mukhopadhyay, & Murthy, 2012). Similarly, research on two-photon chemistry in laser jets, such as the photoionization of the diphenylmethyl radical generated by Norrish type I photocleavage of benzhydryl phenyl ketone, highlights the potential of related compounds in photochemical applications (Adam & Schulte Oestrich, 1992).
Materials Science and Catalysis
In the realm of materials science and catalysis, research on related compounds can lead to the development of new materials and catalysts with enhanced performance. For instance, the study on ruthenium-catalyzed enantioselective hydrogenation of aryl-pyridyl ketones demonstrates the potential of related compounds in asymmetric synthesis, providing a pathway to chiral intermediates for pharmaceutical applications (Tao et al., 2012).
Environmental Applications
Compounds like "4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone" and its analogs may also find applications in environmental science, particularly in the degradation of pollutants. Research on the degradation of 4-chlorophenol in wastewater using organic oxidants underscores the potential of related compounds in water treatment technologies, aiming at the removal of hazardous substances (Sharma, Mukhopadhyay, & Murthy, 2010).
Safety and Hazards
properties
IUPAC Name |
(4-chlorophenyl)-(3-methyl-5-phenylpyrazol-1-yl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13ClN2O/c1-12-11-16(13-5-3-2-4-6-13)20(19-12)17(21)14-7-9-15(18)10-8-14/h2-11H,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NRIRCRMTRGWHSA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C(=C1)C2=CC=CC=C2)C(=O)C3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13ClN2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chlorophenyl 3-methyl-5-phenylpyrazolyl ketone | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-{[2-(Trifluoromethyl)quinazolin-4-yl]amino}butanoic acid](/img/structure/B2668244.png)
![4,9-Diazatricyclo[5.3.0.02,6]decane;dihydrochloride](/img/structure/B2668246.png)
![[3-cyclopropyl-4-(difluoromethyl)-6-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid](/img/structure/B2668248.png)
![N-(3,4-dimethoxyphenethyl)-2-((3-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide](/img/structure/B2668253.png)
![2,2,2-Trifluoro-1-{3-phenylimidazo[1,5-a]pyridin-1-yl}ethan-1-one](/img/structure/B2668257.png)
![3-methyl-5-{(Z)-[2-(4-methylphenoxy)phenyl]methylidene}-1,3-thiazolane-2,4-dione](/img/structure/B2668259.png)
![ethyl 2-[[2-(2,6-dimethyl-3,5-dioxothiomorpholin-4-yl)acetyl]amino]-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate](/img/structure/B2668266.png)